Cas no 1021261-59-5 (N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide)

• Product Name: N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide
• CAS No: 1021261-59-5
• MF: C₂₅H₂₈N₄O₃S
• MW: 464.579824447632
• CID: 5381558
• Update Time: 2025-07-15

N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Ethylphenyl)-1-[6-[(4-methylphenyl)sulfonyl]-3-pyridazinyl]-4-piperidinecarboxamide
• N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide

• Inchi： 1S/C25H28N4O3S/c1-3-19-5-4-6-21(17-19)26-25(30)20-13-15-29(16-14-20)23-11-12-24(28-27-23)33(31,32)22-9-7-18(2)8-10-22/h4-12,17,20H,3,13-16H2,1-2H3,(H,26,30)
• InChI Key： MSVMOZPBSUNTCN-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(S(C3=CC=C(C)C=C3)(=O)=O)C=C2)CCC(C(NC2=CC=CC(CC)=C2)=O)CC1

Experimental Properties

• Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 758.6±60.0 °C(Predicted)
• pka: 14.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide

N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide (CAS No. 1021261-59-5): A Comprehensive Overview

N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide (CAS No. 1021261-59-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the piperidine family and features a unique structural arrangement that includes a pyridazine ring and a benzenesulfonyl group. These structural elements contribute to its pharmacological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide is characterized by a central piperidine ring, which is a common scaffold in many bioactive compounds. The presence of the pyridazine ring, known for its biological activity, and the 4-methylbenzenesulfonyl group, which can modulate the compound's solubility and stability, adds to its complexity and potential utility. The ethylphenyl group further enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within the body.

Recent studies have focused on the pharmacological properties of N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways that regulate cell growth and survival. This makes it a promising candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This dual action—targeting both kinases and inflammatory mediators—suggests that the compound may have broad therapeutic applications in treating multifaceted diseases.

The pharmacokinetic profile of N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to be viable for clinical development. Its high oral bioavailability and long half-life make it suitable for once-daily dosing regimens, enhancing patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide in various therapeutic settings. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, to determine its full therapeutic potential.

From a synthetic chemistry perspective, the preparation of N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the piperidine ring through a reductive amination reaction, followed by functionalization of the pyridazine ring and introduction of the benzenesulfonyl group. Advances in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, N-(3-ethylphenyl)-1-[6-(4-methylbenzenesulfonyl)pyridazin-3-yl]piperidine-4-carboxamide (CAS No. 1021261-59-5) represents a promising molecule with significant potential in medicinal chemistry. Its unique chemical structure confers multiple pharmacological activities, making it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full range of applications and contribute to advancements in drug discovery and development.